Cas no 2138163-65-0 (1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea)

1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea is a structurally unique bicyclic urea derivative characterized by its fused azabicyclo[4.1.0]heptane core. The compound's rigid bicyclic framework enhances conformational stability, while the urea moiety provides hydrogen-bonding capability, making it a potential candidate for molecular recognition or medicinal chemistry applications. The isopropyl substituent introduces steric and lipophilic properties, which may influence solubility and binding interactions. This scaffold is of interest in drug discovery due to its potential as a pharmacophore or intermediate in synthesizing bioactive molecules. Its well-defined stereochemistry and functional group versatility allow for further derivatization, supporting its utility in structure-activity relationship studies.

1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea structure

2138163-65-0 structure

Product Name:1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea

CAS No:2138163-65-0

MF:C₁₁H₂₁N₃O

MW:211.30394244194

CID:6003573

PubChem ID:165457900

Update Time:2025-10-25

1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

- 1-({2-azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea
- 2138163-65-0
- EN300-737640
- 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea
- Inchi： 1S/C11H21N3O/c1-8(2)14-10(15)12-7-11-6-9(11)4-3-5-13-11/h8-9,13H,3-7H2,1-2H3,(H2,12,14,15)
- InChI Key： TZAXTBBZRYFFTM-UHFFFAOYSA-N
- SMILES： O=C(NC(C)C)NCC12CC1CCCN2

Computed Properties

Exact Mass: 211.168462302g/mol
Monoisotopic Mass: 211.168462302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 53.2Å²

1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-737640-1.0g	1-({2-azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea	2138163-65-0		1g	$0.0	2023-06-06

1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea

Recent Advances in the Study of 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea (CAS: 2138163-65-0)

The compound 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea (CAS: 2138163-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea with high purity and yield. Researchers have employed advanced catalytic methods and novel reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications. The compound's bicyclic structure and urea moiety are of particular interest, as they contribute to its stability and binding affinity with biological targets.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea exhibits promising inhibitory effects on specific enzymatic pathways implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that the compound may modulate key signaling proteins involved in neuroinflammation, making it a potential candidate for further investigation in the treatment of conditions such as Alzheimer's disease and multiple sclerosis.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea with its biological targets. These studies have identified critical binding sites and functional groups that enhance the compound's efficacy and selectivity, paving the way for the design of more potent derivatives.

Despite these promising findings, challenges remain in the development of 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also exploring formulation strategies to improve the compound's pharmacokinetic properties and ensure its safe and effective delivery in clinical settings.

In conclusion, 1-({2-Azabicyclo[4.1.0]heptan-1-yl}methyl)-3-(propan-2-yl)urea represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, biological evaluation, and clinical translation will be essential to unlock its full therapeutic potential.